4-(2,2-Difluoroethoxy)benzonitrile

• IUPAC Name: 4-(2,2-difluoroethoxy)benzonitrile
• InChI: InChI=1S/C9H7F2NO/c10-9(11)6-13-8-3-1-7(5-12)2-4-8/h1-4,9H,6H2
• InChI Key: XDMBVXZTLFQXJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCC(F)F
• Molecular Formula: C9H7F2NO
• DSSTOX Substance ID: DTXSID40678949
• Molecular Weight: 183.15 g/mol
• CAS RN: 1184375-73-2

Description

The compound "4-(2,2-Difluoroethoxy)benzonitrile" is a derivative of benzonitrile with a difluoroethoxy substituent at the para position. While the provided papers do not directly discuss this specific compound, they do provide insights into the properties and behaviors of structurally related benzonitrile derivatives. For instance, the thermal properties of perfluoroalkyl ethoxy-substituted benzonitriles have been studied, revealing notable smectic properties and specific molecular arrangements influenced by fluorophilic and polar interactions . Additionally, luminescent benzonitriles with bent-core structures have been synthesized, exhibiting liquid crystalline behavior and photophysical properties . These findings suggest that "this compound" may also exhibit unique thermal and optical properties due to its fluorinated ethoxy group and aromatic nitrile moiety.

Synthesis Analysis

The synthesis of related benzonitrile compounds involves various chemical reactions and techniques. For example, a series of 4-[3,5-dioxo-11-oxa-4,9-diazatricyclo[5.3.1.0(2,6)]undec-4-yl]-2-trifluoromethyl-benzonitriles were synthesized and found to act as potent androgen receptor antagonists . Another study describes the synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile, an intermediate for bicalutamide, through a sequence of bromination, Grignard reaction, cyanidation, and amination . These methods could potentially be adapted for the synthesis of "this compound" by incorporating the appropriate difluoroethoxy precursor at the suitable stage of the synthesis.

Molecular Structure Analysis

The molecular structure of benzonitrile derivatives can significantly influence their properties. For instance, the molecular packing of certain benzonitrile derivatives consists of nonconventional hydrogen bond interactions, which explain their liquid crystalline phase . The structure of 4-(Trifluoromethyl)benzonitrile has been analyzed, showing molecules linked through hydrogen bonds forming a dense two-dimensional network . These structural insights are crucial for understanding the potential molecular arrangement of "this compound" and predicting its behavior in different phases.

Chemical Reactions Analysis

Benzonitrile derivatives participate in various chemical reactions. The study of 4-(Trifluoromethyl)benzonitrile as an electrolyte additive for high voltage lithium-ion batteries demonstrates its reactivity and the formation of a protective film on the cathode, improving cyclic stability . This suggests that "this compound" could also be explored for its reactivity in the context of material science and energy storage applications.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzonitrile derivatives are diverse. For example, the liquid-crystalline properties of perfluoroalkyl ethoxy-substituted benzonitriles are characterized by their smectic A and B phases . The photophysical properties of luminescent benzonitriles have been investigated, showing good blue emission and specific absorption and emission bands . These studies provide a foundation for predicting the properties of "this compound," which may exhibit similar behavior due to the presence of the fluorinated ethoxy group and the benzonitrile core.

Scientific Research Applications

1. Chemical Synthesis and Molecular Structure

• Benzonitrile Derivatives Synthesis : Benzonitrile units are significant in natural products, pharmaceuticals, and agrochemicals. Innovative protocols for synthesizing benzonitriles, like N-Heterocyclic Carbene-Catalyzed Benzonitrile Assembly, have been explored (Jia & Wang, 2016).

2. Materials Science Applications

• Electrochemical Applications : A study on 4-(Trifluoromethyl)-benzonitrile as an electrolyte additive for high voltage lithium-ion batteries demonstrated improved cyclic stability and protective film formation on electrodes (Huang et al., 2014).
• Polymer Chemistry : Novel aromatic polyesters with pendant cyano groups were synthesized using a derivative of benzonitrile, showcasing good solubility and thermal stability (Yu, Cai, & Wang, 2009).

3. Photochemical and Photophysical Studies

• Dual Fluorescence Studies : 4-(N,N-Dimethyl-amino)benzonitrile (DMABN) was investigated for its dual fluorescence, contributing to the understanding of intramolecular charge-transfer (ICT) state structures (Köhn & Hättig, 2004).

4. Electrochemistry and Corrosion Science

• Corrosion Inhibition : Benzonitrile derivatives were evaluated as corrosion inhibitors for mild steel, with findings suggesting excellent inhibition performance and insight into molecular interactions on steel surfaces (Chaouiki et al., 2018).

5. Organic and Medicinal Chemistry

• Pharmaceutical Applications : The design and synthesis of novel, nonsteroidal androgen receptor antagonists using a trifluoromethyl benzonitrile derivative showed promising results for dermatological indications without phototoxicity (Li et al., 2008).

Safety and Hazards

The safety data sheet for “4-(2,2-Difluoroethoxy)benzonitrile” indicates that it should be handled with care. It should be used only for R&D and not for medicinal, household, or other uses. It’s important to avoid breathing fumes, mist, spray, vapors, and to wash skin thoroughly after handling.